N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-(4-{[3-(1,3-benzothiazol-2-yl)phenyl]carbamoyl}phenoxy)benzamide

Specification

• CAS No.: 476634-38-5
• Molecular Formula: C40H26N4O3S2
• Molecular Weight: 674.79
• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-[4-[[3-(1,3-benzothiazol-2-yl)phenyl]carbamoyl]phenoxy]benzamide
• Standard InChI: InChI=1S/C40H26N4O3S2/c45-37(41-29-9-5-7-27(23-29)39-43-33-11-1-3-13-35(33)48-39)25-15-19-31(20-16-25)47-32-21-17-26(18-22-32)38(46)42-30-10-6-8-28(24-30)40-44-34-12-2-4-14-36(34)49-40/h1-24H,(H,41,45)(H,42,46)
• Standard InChI Key: UZOKYCDDMPSIEB-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC(=CC=C3)NC(=O)C4=CC=C(C=C4)OC5=CC=C(C=C5)C(=O)NC6=CC=CC(=C6)C7=NC8=CC=CC=C8S7

Introduction

Benzothiazole derivatives are heterocyclic compounds containing a benzene ring fused with a thiazole ring. These structures exhibit diverse biological and chemical properties, making them valuable in pharmaceuticals, materials science, and agrochemicals. The compound features multiple benzothiazole units, linked through phenyl groups and amide functionalities.

Structural Characteristics

The compound N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-(4-{[3-(1,3-benzothiazol-2-yl)phenyl]carbamoyl}phenoxy)benzamide is characterized by:

• Core Framework: A benzothiazole moiety attached to phenyl groups.

• Functional Groups: Amide and ether linkages connecting the molecular segments.

• Potential Properties: Such structures often exhibit rigidity and planarity, influencing their electronic and optical behavior.

Potential Applications

While specific data for this compound is unavailable, related benzothiazole derivatives have been explored for:

• Pharmaceuticals: Antimicrobial, anticancer, and anti-inflammatory agents.

• Optoelectronics: Organic light-emitting diodes (OLEDs) and photovoltaic materials.

• Biological Probes: Fluorescent markers for bioimaging.

Research Directions

Future studies on this compound could focus on:

• Synthesis Optimization: Developing efficient methods to construct such complex molecules.

• Biological Activity: Screening for potential therapeutic effects.

• Material Science: Evaluating electronic properties for device applications.

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